Bis[2-(methylthio)ethyl]amine

• Molecular Formula: C6H15NS2
• Molecular Weight: 165.3 g/mol
• IUPAC Name: 2-methylsulfanyl-N-(2-methylsulfanylethyl)ethanamine
• InChI: InChI=1S/C6H15NS2/c1-8-5-3-7-4-6-9-2/h7H,3-6H2,1-2H3
• InChI Key: CEDSEGACOPNBPI-UHFFFAOYSA-N
• Canonical SMILES: CSCCNCCSC

Description

Bis[2-(methylthio)ethyl]amine is a useful research compound. Its molecular formula is C6H15NS2 and its molecular weight is 165.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.18 g of S-methyl-thioglycolic acid-N-(2-methylthioethyl)-amide (Example 8a) is dissolved in 350 ml of tetrahydrofuran and added in drops to a suspension of 5.48 g of lithium aluminum hydride in 350 ml of tetrahydrofuran under a cover-gas atmosphere. Then, it is refluxed for 18 hours. While being cooled in an ice bath, the excess lithium aluminum hydride is carefully hydrolyzed by adding 100 ml of water in drops, it is stirred for 1 more hour, and then another 700 ml of water is added. The solution is extracted three times with methylene chloride/methanol 10/1, and the combined organic phases are washed with water one time. After concentration by evaporation, the residue is purified by chromatography with the mobile solvent system of methylene chloride/methanol: yield 1.5 g=32% of theory.